Cas no 175137-39-0 (2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl-)
175137-39-0 structure
Product Name:2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl-
CAS No:175137-39-0
MF:C11H7FN2S
MW:218.250084161758
CID:135573
PubChem ID:2735894
Update Time:2025-04-19
2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl-
- 3-AMINO-2-CYANO-5-(4-FLUOROPHENYL)-THIOPHENE
- 5-(4-fluorophenyl)-3-methyl-2-Thiophenecarbonitrile
- 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene
- 5-Fluoro-3-methyl-1-benzothiophene
- 5-Fluoro-3-methylbenzo[b]thiophene
- Benzo[b]thiophene, 5-fluoro-3-methyl-
- 3-Amin
- BUTTPARK 99\57-35
- 3-AMINO-2-CYANO-5-(4-FLUOROPHENYL)THIOPH
- 3-Amino-2-carbonitrile-5-(4-fluorophenyl)thiophene
- 3-AMINO-5-(4-FLUOROPHENYL)THIOPHENE-2-CARBONITRILE
- 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene97%
- 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene 97%
- TYZQYMLLLAZYPN-UHFFFAOYSA-N
- BRD-K04911918-001-02-6
- SCHEMBL4075179
- 175137-39-0
- DTXSID70943339
- AKOS009159310
- A811793
- 2-Thiophenecarbonitrile, 3-amino-5-(4-fluorophenyl)-
- FS-1162
- CCG-44782
- MFCD00210132
- 3-Amino-2-cyano-5-(4-fluorophenyl)thiophene, AldrichCPR
- SR-01000634598-1
- 210356-63-1
- CS-0206118
- HMS552A14
- FT-0614930
- A879290
- FT-0614994
- Maybridge1_003710
-
- Inchi: 1S/C11H7FN2S/c12-8-3-1-7(2-4-8)10-5-9(14)11(6-13)15-10/h1-5H,14H2
- InChI Key: TYZQYMLLLAZYPN-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C=C1C1C=CC(=CC=1)F)N
Computed Properties
- Exact Mass: 218.03151
- Monoisotopic Mass: 218.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 78A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.245
- Melting Point: 199-200°C
- Boiling Point: 247.17°C at 760 mmHg
- Flash Point: 103.285°C
- Refractive Index: 1.627
- PSA: 49.81
- LogP: 3.58928
- Solubility: Not determined
2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl- Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 20/21/22-41-37/38-22
- Safety Instruction: 22-36/37/39-39-26
-
Hazardous Material Identification:
2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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